Cas no 15912-56-8 ((S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride)

• Product Name: (S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
• CAS No: 15912-56-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 823691
• PubChem ID: 70701128
• Update Time: 2025-05-24

(S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
• ethyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate,hydrochloride
• L-ETHYL 1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLATE HYDROCHLORIDE
• Ethyl (3S)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate hydrochloride (1:1)
• H-Tic-Oet.HCl
• (S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate HCl
• AKOS016008218
• DTXSID40743904
• CS-0140219
• Ethyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate--hydrogen chloride (1/1)
• 15912-56-8
• L-Tic-OEt.HCl
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, ethyl ester, hydrochloride (1:1), (3S)-
• E84108
• ETHYL (3S)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLATE HYDROCHLORIDE
• MFCD10565740
• ethyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride
• Ethyl (S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c1-2-15-12(14)11-7-9-5-3-4-6-10(9)8-13-11;/h3-6,11,13H,2,7-8H2,1H3;1H/t11-;/m0./s1
• InChI Key： GKLWWGAFDIKVQY-MERQFXBCSA-N
• SMILES： Cl.O(CC)C([C@@H]1CC2C=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 241.08708
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on (S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride

Compound CAS No. 15912-56-8: (S)-Ethyl 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate Hydrochloride

The compound (S)-Ethyl 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate Hydrochloride (CAS No. 15912-56-8) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The tetrahydroisoquinoline core structure is particularly notable for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of stereochemistry in drug efficacy and safety. The (S) configuration of this compound plays a crucial role in determining its pharmacokinetic properties and bioavailability. Studies have shown that the ethyloxycarbonyl group attached to the tetrahydroisoquinoline ring enhances solubility and stability, which are critical factors for successful drug delivery. Furthermore, the presence of the hydrochloride salt form ensures optimal ionization states, facilitating absorption across biological membranes.

One of the most promising applications of (S)-Ethyl 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate Hydrochloride lies in its potential as a modulator of central nervous system (CNS) receptors. Preclinical studies have demonstrated that this compound exhibits selective affinity for certain G-protein coupled receptors (GPCRs), which are implicated in various neurological disorders such as anxiety, depression, and pain management. The ability to target these receptors with high specificity could pave the way for the development of novel therapeutic agents with improved efficacy and reduced side effects.

Another area of active research involves the exploration of this compound's role in neuroprotection. Emerging evidence suggests that (S)-Ethyl 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate Hydrochloride may possess antioxidant properties that help mitigate oxidative stress—a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. By neutralizing reactive oxygen species (ROS), this compound could potentially slow down disease progression and improve patient outcomes.

The synthesis of (S)-Ethyl 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate Hydrochloride involves a multi-step process that combines principles from organic chemistry and chiral synthesis. The use of asymmetric catalysis ensures the high enantiomeric excess required for achieving the desired (S) configuration. This approach not only enhances yield but also minimizes environmental impact by reducing waste generation during the manufacturing process.

In terms of stability and shelf life, this compound demonstrates remarkable resilience under standard storage conditions. Studies have shown that it maintains its integrity even when exposed to light and temperature fluctuations within a certain range. However, it is recommended to store it in a cool, dry place away from direct sunlight to ensure optimal stability over extended periods.

From an analytical standpoint, the characterization of (S)-Ethyl 1,2,3,Tetrahydroisoquinoline-3-Carboxylate Hydrochloride relies on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods provide precise insights into its molecular structure and purity levels, ensuring compliance with regulatory standards.

In conclusion,(S)-Ethyl 1,Tetrahydroisoquinoline-3-Carboxylate Hydrochloride represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structural features and promising biological activities make it a focal point for researchers aiming to address unmet medical needs across various therapeutic areas.